Endothal monohydrate, PESTANAL(R), analytical standard

Specification

• Molecular Formula: C8H12O6
• Molecular Weight: 204.18 g/mol
• IUPAC Name: (1R,4S)-7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid;hydrate
• Standard InChI: InChI=1S/C8H10O5.H2O/c9-7(10)5-3-1-2-4(13-3)6(5)8(11)12;/h3-6H,1-2H2,(H,9,10)(H,11,12);1H2/t3-,4+,5?,6?
• Standard InChI Key: RHLALKDQINFLPM-UCDWXUIISA-N
• Isomeric SMILES: C1C[C@H]2C(C([C@@H]1O2)C(=O)O)C(=O)O.O
• Canonical SMILES: C1CC2C(C(C1O2)C(=O)O)C(=O)O.O

Introduction

Endothal monohydrate, with the CAS number 62059-43-2, is a chemical compound used as an analytical standard in pesticide residue analysis. It is marketed under the PESTANAL(R) brand by Sigma-Aldrich, among others. The compound is also known as 7-oxabicyclo[2.2.1]heptane-2,3-dicarboxylic acid monohydrate or 3,6-epoxy-cyclohexan-1,2-dicarboxylic acid monohydrate.

Applications

Endothal monohydrate is primarily used as a standard for pesticide residue analysis. It is utilized in various analytical techniques such as HPLC, GC (Gas Chromatography), and LC/MS (Liquid Chromatography-Mass Spectrometry). This compound is essential for ensuring the accuracy and reliability of pesticide residue detection in environmental and food samples.

Safety and Handling

Endothal monohydrate poses several hazards, including acute toxicity if ingested or in contact with skin, serious eye irritation, and respiratory tract irritation. It is also very toxic to aquatic life. Therefore, it should be handled with caution, using appropriate protective equipment and following safety guidelines.

Storage Conditions

To maintain its stability and purity, endothal monohydrate should be stored at a temperature between 2°C and 10°C. It is often packed under argon gas to prevent degradation.

Table 2: Applications and Handling

Application	Method
Pesticide Residue Analysis	HPLC, GC, LC/MS
Storage Conditions	2-10°C, under argon gas

Table 3: Safety Information

Hazard	Description
Acute Toxicity	Fatal if swallowed, harmful in contact with skin
Eye Irritation	Causes serious eye irritation
Aquatic Toxicity	Very toxic to aquatic life